Cas no 2172580-73-1 (2-(4-hydroxythian-4-yl)-7-oxabicyclo2.2.1heptane-2-carboxylic acid)

• Product Name: 2-(4-hydroxythian-4-yl)-7-oxabicyclo2.2.1heptane-2-carboxylic acid
• CAS No: 2172580-73-1
• MF: C₁₂H₁₈O₄S
• MW: 258.333922863007
• CID: 6585835
• PubChem ID: 165834011
• Update Time: 2025-07-19

2-(4-hydroxythian-4-yl)-7-oxabicyclo2.2.1heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-hydroxythian-4-yl)-7-oxabicyclo2.2.1heptane-2-carboxylic acid
• EN300-1633896
• 2172580-73-1
• 2-(4-hydroxythian-4-yl)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid

• Inchi： 1S/C12H18O4S/c13-10(14)12(7-8-1-2-9(12)16-8)11(15)3-5-17-6-4-11/h8-9,15H,1-7H2,(H,13,14)
• InChI Key： TZMKBUFAZFTEPU-UHFFFAOYSA-N
• SMILES： S1CCC(CC1)(C1(C(=O)O)CC2CCC1O2)O

Computed Properties

• Exact Mass: 258.09258022g/mol
• Monoisotopic Mass: 258.09258022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 92.1Ų

Additional information on 2-(4-hydroxythian-4-yl)-7-oxabicyclo2.2.1heptane-2-carboxylic acid

Introduction to 2-(4-hydroxythian-4-yl)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid (CAS No. 2172580-73-1)

2-(4-hydroxythian-4-yl)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid, identified by its CAS number 2172580-73-1, is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. The molecule features a bicyclic scaffold with an oxygenated thioxanthene moiety, making it a promising candidate for further exploration in drug discovery and molecular medicine.

The unique structural motif of this compound, comprising a bicyclo[2.2.1]heptane ring system fused with a thioxanthene derivative, positions it as a versatile building block for the development of novel therapeutic agents. The presence of both hydroxyl and carboxylic acid functional groups further enhances its synthetic utility, allowing for diverse modifications and derivatization strategies.

In recent years, there has been growing interest in heterocyclic compounds with bicyclic frameworks due to their prevalence in biologically active molecules. The bicyclo[2.2.1]heptane scaffold, in particular, is well-documented for its role in several pharmacologically relevant compounds, including those targeting neurological disorders and inflammatory pathways. The incorporation of a thioxanthene group introduces additional pharmacophoric elements that may contribute to enhanced binding affinity and selectivity in drug design.

Current research in medicinal chemistry has highlighted the importance of oxygenated heterocycles in modulating biological activity. The hydroxyl substituent in 2-(4-hydroxythian-4-yl)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid serves as a potential hydrogen bond acceptor, which can be critical for interactions with biological targets such as enzymes and receptors. This feature makes the compound an attractive scaffold for designing molecules with improved pharmacokinetic properties.

The carboxylic acid functionality provides an additional site for chemical modification, enabling the synthesis of esters, amides, or salts that may enhance solubility or metabolic stability. Such modifications are frequently employed in drug development to optimize pharmacological profiles and improve therapeutic efficacy.

Recent advancements in computational chemistry have facilitated the rapid screening of virtual libraries containing heterocyclic compounds like CAS No. 2172580-73-1. Molecular docking studies have suggested that derivatives of this scaffold may exhibit inhibitory activity against various enzymes implicated in metabolic diseases and cancer pathways. For instance, preliminary simulations indicate potential binding interactions with kinases and proteases, which are key targets in oncology research.

The synthesis of 2-(4-hydroxythian-4-yl)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid presents both challenges and opportunities for synthetic chemists. The strained bicyclic system necessitates careful control over reaction conditions to achieve high yields and purity. However, recent methodologies involving transition metal-catalyzed cyclizations have shown promise in facilitating the construction of such complex architectures efficiently.

From a bioorganic perspective, the thioxanthene moiety offers a rich platform for exploring structural diversity through functional group interconversions. For example, oxidation or reduction reactions can yield derivatives with altered electronic properties, which may influence their biological activity. Such transformations are essential for understanding structure-activity relationships (SAR) and guiding the optimization of lead compounds.

The pharmaceutical industry has increasingly recognized the value of natural product-inspired scaffolds in drug discovery. While CAS No. 2172580-73-1 does not directly derive from a known natural product, its structural features echo those found in bioactive molecules isolated from plants and microorganisms. This alignment with natural product motifs underscores its potential as a starting point for generating novel therapeutics with unique mechanisms of action.

In conclusion, 2-(4-hydroxythian-4-yl)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid (CAS No. 2172580-73-1) represents a structurally sophisticated compound with significant untapped potential in medicinal chemistry and chemical biology. Its unique combination of pharmacophoric elements—hydroxyl group, carboxylic acid functionality, and bicyclic framework—makes it an appealing candidate for further investigation into developing next-generation pharmaceuticals.